2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-(trifluoromethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H20F3N3O2S/c20-19(21,22)15-11-16(26)24-18(23-15)28-12-17(27)25-8-6-14(7-9-25)10-13-4-2-1-3-5-13/h1-5,11,14H,6-10,12H2,(H,23,24,26)
• InChI Key: XLLZDVGRFQXLNK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CSC3=NC(=CC(=O)N3)C(F)(F)F
• Molecular Formula: C19H20F3N3O2S
• Molecular Weight: 411.4 g/mol

Description

2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C19H20F3N3O2S and its molecular weight is 411.44. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Insecticidal and Antibacterial Potential

The synthesis and evaluation of pyrimidine derivatives, including structures similar to the specified chemical, have demonstrated significant potential in insecticidal and antimicrobial applications. One study focused on the synthesis of pyrimidine-linked pyrazole heterocyclics, highlighting their evaluation against various insects and microorganisms, showing promising insecticidal and antimicrobial activities (Deohate & Palaspagar, 2020).

Antiviral Activities

Pyrimidin-4(3H)-ones have been synthesized with various substituents to explore their biological activities. Notably, derivatives have shown inhibitory effects against the human immunodeficiency virus (HIV-1), indicating their potential as antiviral agents. Alkylation of 2-thiouracils with specific bromo compounds led to derivatives with defined virus-inhibiting properties against HIV-1 in vitro (Novikov, Ozerov, Sim, & Buckheit, 2004).

Antitumor Agents

The design and synthesis of compounds related to the specified chemical structure have been explored for their potential as antitumor agents. N-{4-[(2,4-diamino-5-methyl-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-6-yl)thio]benzoyl}-L-glutamic acid and its derivatives have been evaluated, showing potent inhibitory activity against human dihydrofolate reductase (DHFR) and thymidylate synthase (TS), indicating dual inhibitory potential and antitumor activity (Gangjee, Lin, Kisliuk, & McGuire, 2005).